4-(Pentafluorothio)benzoic acid
Cat. No. B1607638
Key on ui cas rn:
832-32-6
M. Wt: 248.17 g/mol
InChI Key: KNXWKVQRYPQFOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[Br:6][c:7]1[cH:8][cH:9][c:10]([S:13]([F:14])([F:15])([F:16])([F:17])[F:18])[cH:11][cH:12]1.[CH2:1]([Li:2])[CH2:3][CH2:4][CH3:5].[CH3:23][CH2:24][CH2:25][CH2:26][CH2:27][CH3:28].[ClH:22].[O:19]=[C:20]=[O:21]>>[c:7]1([C:20](=[O:19])[OH:21])[cH:8][cH:9][c:10]([S:13]([F:14])([F:15])([F:16])([F:17])[F:18])[cH:11][cH:12]1
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
FS(F)(F)(F)(F)c1ccc(Br)cc1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Li]CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)c1ccc(S(F)(F)(F)(F)F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
